Cas no 1448122-35-7 (N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide
• CAS No: 1448122-35-7
• MF: C₁₇H₂₄N₄O₂S
• MW: 348.463062286377
• CID: 5977321
• PubChem ID: 71807314
• Update Time: 2025-06-03

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide
• AKOS024560619
• N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)-2,4,5-trimethylbenzenesulfonamide
• CHEMBL3440315
• 1448122-35-7
• F6438-0282
• N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-2,4,5-trimethylbenzene-1-sulfonamide
• N-[2-(DIMETHYLAMINO)-4,6-DIMETHYLPYRIMIDIN-5-YL]-2,4,5-TRIMETHYLBENZENESULFONAMIDE

• Inchi： 1S/C17H24N4O2S/c1-10-8-12(3)15(9-11(10)2)24(22,23)20-16-13(4)18-17(21(6)7)19-14(16)5/h8-9,20H,1-7H3
• InChI Key： HWZCZXBQWTWTHH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1C)(NC1=C(C)N=C(N(C)C)N=C1C)(=O)=O

Computed Properties

• Exact Mass: 348.16199719g/mol
• Monoisotopic Mass: 348.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

Additional information on N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide (CAS No. 1448122-35-7)

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide (CAS No. 1448122-35-7) is a specialized sulfonamide derivative with a unique molecular structure combining pyrimidine and benzene rings. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural complexity, featuring dimethylamino and trimethyl functional groups, makes it a subject of interest for drug discovery and molecular design applications.

In recent years, the demand for heterocyclic compounds like N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide has surged, driven by advancements in targeted therapy and precision agriculture. Researchers are exploring its role in modulating enzyme inhibition and receptor binding, particularly in contexts such as anti-inflammatory agents and crop protection. The compound’s CAS No. 1448122-35-7 is frequently cited in patents and academic papers, reflecting its relevance in high-value chemical synthesis.

From a synthetic chemistry perspective, the preparation of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide involves multi-step reactions, including sulfonylation and amination processes. Its lipophilicity and steric hindrance properties are critical for optimizing bioavailability, a topic frequently queried in AI-driven drug development platforms. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s potential extends to material science, where its aromatic sulfonamide backbone is investigated for polymeric additives and corrosion inhibitors. Environmental considerations, such as biodegradability and eco-toxicity, are also key discussion points among stakeholders. As green chemistry principles gain traction, innovations in catalytic synthesis methods for 1448122-35-7 are being prioritized to reduce waste and energy consumption.

In summary, N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2,4,5-trimethylbenzene-1-sulfonamide represents a versatile compound with cross-disciplinary applications. Its CAS No. 1448122-35-7 serves as a gateway for further exploration in life sciences and industrial chemistry, aligning with global trends toward sustainable innovation.